Cas no 646071-09-2 (Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cyclooctyl-6-methyl-3-phenyl-)

Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cyclooctyl-6-methyl-3-phenyl- structure
646071-09-2 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cyclooctyl-6-methyl-3-phenyl-
CAS No:646071-09-2
MF:C20H23N5O2
MW:365.428923845291
CID:421094
Update Time:2023-11-19

Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cyclooctyl-6-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione,1-cyclooctyl-6-methyl-3-phenyl-
    • 1-Cyclooctyl-6-methyl-3-phenylpyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione
    • CID 135397085
    • Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1-cyclooctyl-6-methyl-3-phenyl-
    • Inchi: 1S/C20H23N5O2/c1-24-19(26)16-18(22-20(24)27)25(15-12-8-3-2-4-9-13-15)23-17(21-16)14-10-6-5-7-11-14/h5-7,10-11,15H,2-4,8-9,12-13H2,1H3
    • InChI Key: LGORXZIGZXHBAB-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=NC(N1C)=O)N(C1CCCCCCC1)N=C(C1C=CC=CC=1)N=2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 697
  • Topological Polar Surface Area: 77.7
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